2-(3-chlorophenyl)-6-cyclopropylpyrimidin-4(3H)-one

• Molecular Formula: C13H11ClN2O
• Molecular Weight: 246.69 g/mol
• IUPAC Name: 2-(3-chlorophenyl)-4-cyclopropyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C13H11ClN2O/c14-10-3-1-2-9(6-10)13-15-11(8-4-5-8)7-12(17)16-13/h1-3,6-8H,4-5H2,(H,15,16,17)
• InChI Key: QXXHZFREYGPVPG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=O)NC(=N2)C3=CC(=CC=C3)Cl

Description

2-(3-chlorophenyl)-6-cyclopropylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C13H11ClN2O and its molecular weight is 246.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 500-mL round bottomed flask was charged with 3-chlorobenzimidamide (5.75 g, 30.1 mmol), ethyl 3-cyclopropyl-3-oxopropanoate (5.00 g, 32.0 mmol), and ethanol (100 mL) and the mixture cooled to 0° C. To the stirred mixture was added 25% sodium methoxide in methanol (15.0 mL, 64.0 mmol). The resulting mixture was stirred at reflux for 20 h. After cooling to room temperature, the mixture was evaporated under reduced pressure to 25 mL. The residual slurry was cautiously treated with 2N HCl (50 mL) forming a solid. The solid was collected by filtration and washed with water followed by ether to afford the title compound (2.46 g, 31%) as a white solid, which was carried forward into the next step without further purification. MW=246.69. 1H NMR (DMSO-d6, 500 MHz) δ 12.55 (s, 1H), 8.13 (s, 1H), 8.06 (d, J=7.5 Hz, 1H), 7.64-7.60 (m, 1H), 7.54 (t, J=8.0 Hz, 1H), 6.34 (s, 1H), 2.00-1.93 (m, 1H), 1.08-1.02 (m, 2H), 0.99-0.91 (m, 2H).